2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C18H20N2O3S/c1-2-23-16-11-7-6-10-15(16)20-18(22)13-24-12-17(21)19-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: ZHBASDZLFRAPJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSCC(=O)NC2=CC=CC=C2
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

• "2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethoxyphenyl)acetamide" is a chemical compound that has been studied in various contexts. The research primarily focuses on its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

• The synthesis of similar acetamides and derivatives has been described, highlighting methods and chemical pathways. For example, Mazzone et al. (1987) discussed the synthesis of acetamides derived from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles, which are structurally related to the compound (Mazzone et al., 1987).

Molecular Structure Analysis

• Studies like the one by Aleksei N. Galushchinskiy et al. (2017) provide insights into the crystal structures of related acetamides, offering comparative analyses that can be relevant to understanding the molecular structure of "2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethoxyphenyl)acetamide" (Galushchinskiy et al., 2017).

Chemical Reactions and Properties

• Research by Ghazzali et al. (2012) on similar compounds, involving microwave-assisted synthesis and structural elucidation, provides valuable information on chemical reactions and properties, including intermolecular interactions and antimicrobial activity (Ghazzali et al., 2012).

Physical Properties Analysis

• The physical properties of related compounds can be inferred from studies like the one by Vavasori et al. (2023), which discusses the synthesis and properties of N-(4-hydroxyphenyl)acetamide, providing insights into solubility, crystallization, and other physical aspects (Vavasori et al., 2023).

Chemical Properties Analysis

• Studies such as the one by Nikonov et al. (2016) on silylated derivatives of N-(2-hydroxyphenyl)acetamide offer insights into the chemical properties, including reactivity and stability, which are relevant to understanding "2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethoxyphenyl)acetamide" (Nikonov et al., 2016).